![molecular formula C20H22N2O4 B5643327 2,3-dihydro-1-benzofuran-7-yl(4-hydroxy-4-pyridin-3-ylpiperidin-1-yl)acetic acid](/img/structure/B5643327.png)
2,3-dihydro-1-benzofuran-7-yl(4-hydroxy-4-pyridin-3-ylpiperidin-1-yl)acetic acid
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Description
2,3-dihydro-1-benzofuran-7-yl(4-hydroxy-4-pyridin-3-ylpiperidin-1-yl)acetic acid, also known as BHPPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. BHPPA is a novel molecule that belongs to the class of piperidine derivatives.
Mechanism of Action
The mechanism of action of benzofuran compounds can vary depending on their specific structure and the biological target. For example, some benzofuran derivatives have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They have been used in the treatment of skin diseases such as cancer or psoriasis .
Future Directions
The future research in benzofuran compounds is promising. They have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets . There is a need to collect the latest information in this promising area, so that its full therapeutic potential can be utilized for the treatment of microbial diseases . The development of promising compounds with target therapy potentials and little side effects is the main goal of medical researchers .
Properties
IUPAC Name |
2-(2,3-dihydro-1-benzofuran-7-yl)-2-(4-hydroxy-4-pyridin-3-ylpiperidin-1-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c23-19(24)17(16-5-1-3-14-6-12-26-18(14)16)22-10-7-20(25,8-11-22)15-4-2-9-21-13-15/h1-5,9,13,17,25H,6-8,10-12H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDOIJZYMILYWIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=CC=C2C(C(=O)O)N3CCC(CC3)(C4=CN=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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